
Technical Guide: Safety and Handling of 1-
Chloro-2,4-dimethylpentane

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 1-Chloro-2,4-dimethylpentane

Cat. No.: B13195033

Get Quote

Executive Summary & Chemical Identity[1][2][3]
In the realm of drug development and organic synthesis, 1-Chloro-2,4-dimethylpentane
(CAS: 128399-45-1) serves as a specialized alkylating agent and intermediate. Unlike its more

common linear counterparts (e.g., 1-chloroheptane), the branched structure of this C7-alkyl

chloride imparts unique steric properties that influence both its reactivity in nucleophilic

substitutions and its volatility profile.

This guide moves beyond generic safety data sheets (SDS). It synthesizes structural activity

relationships (SAR) with practical laboratory experience to provide a robust framework for

handling this compound. The primary risks are flammability and mucosal irritation,

necessitating strict engineering controls and static mitigation strategies.[1]

Physicochemical Profile
Note: Specific experimental data for this isomer is limited. Values below represent high-

confidence estimates based on structural analogs (e.g., 1-chlorohexane, 2-chloro-2,4-

dimethylpentane) and calculated partition coefficients.
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Property Value (Est.) Operational Implication

Molecular Formula C₇H₁₅Cl
Molecular Weight: 134.65

g/mol

Boiling Point 145–150 °C

Moderate volatility; significant

vapor generation at elevated

process temperatures.[2]

Flash Point ~35–40 °C

Flammable (Category 3).

Vapor/air mixtures are

explosive above ambient

temperatures.

Density ~0.87 g/mL
lighter than water; will float on

aqueous spills.

LogP (Octanol/Water) ~3.8
Highly lipophilic; rapid dermal

absorption expected.

Solubility Immiscible in water

Requires organic solvents

(DCM, THF) for cleanup;

bioaccumulative potential.

Hazard Identification & Toxicology (GHS)
We must treat 1-Chloro-2,4-dimethylpentane as a Class 3 Flammable Liquid and a

Skin/Respiratory Irritant.

Primary Hazards[6][7]
Flammability (H226): The branched hydrocarbon chain lowers the boiling point relative to n-

heptyl chloride, increasing vapor pressure. Static discharge is a critical ignition source due to

the low conductivity of the liquid.

Skin Corrosion/Irritation (H315): As a primary alkyl halide, it acts as a defatting agent,

stripping natural oils and causing dermatitis. Prolonged contact can lead to chemical burns.

Specific Target Organ Toxicity (H335): Inhalation of vapors triggers respiratory tract irritation.

[2] High concentrations may induce narcotic effects (dizziness, drowsiness) typical of
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chlorinated alkanes.

The "Silent" Risk: Sensitization
While not always explicitly flagged in generic databases, alkyl chlorides possess alkylating

potential. Repeated exposure may induce skin sensitization (H317), leading to allergic contact

dermatitis. Researchers must handle this compound as a potential sensitizer.

Engineering Controls & Personal Protective
Equipment (PPE)
Reliance on "standard" PPE is insufficient for chlorinated hydrocarbons. The lipophilicity of 1-
Chloro-2,4-dimethylpentane allows it to permeate standard latex quickly.

Glove Selection Protocol
Prohibited: Latex (natural rubber). Rapid degradation and permeation (< 5 mins).

Recommended: Nitrile (Minimum 0.11 mm thickness) for splash protection only.

Required for Prolonged Handling: Viton® or Silver Shield® (Laminate) gloves.

Ventilation Requirements
All operations involving open transfers or heating must occur within a certified chemical fume

hood operating at a face velocity of 80–100 fpm.

Operational Protocols: Safe Handling & Transfer
Static Mitigation Strategy
Non-polar chlorinated solvents are notorious static accumulators. When transferring 1-Chloro-
2,4-dimethylpentane from drums or metal containers, you must break the "Fire Triangle" by

eliminating the ignition source (spark).

The "Bond-Ground-Inert" Rule:

Ground the source container to an earth ground.
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Bond the receiving vessel to the source container to equalize potential.

Inert the headspace with Nitrogen (N₂) or Argon to displace oxygen.

Visual Workflow: Safe Transfer
The following diagram illustrates the mandatory decision logic for transferring this solvent.

Start Transfer Procedure

Volume > 500 mL?

Use Glass Syringe/Pipette
(Fume Hood)

No

Prepare Grounding Equipment

Yes

1. Ground Source Drum
2. Bond Receiving Vessel

Purge Headspace with N2

O2 Level < 5%?

STOP: Re-purge

No

Initiate Transfer
(Low Flow Rate)

Yes

Click to download full resolution via product page
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Caption: Logic flow for static mitigation during solvent transfer. Large volumes require active

grounding and inerting.

Emergency Response: Spills & Exposure
Spill Response Decision Matrix
Spills of 1-Chloro-2,4-dimethylpentane present a dual threat: inhalation toxicity and

flammability.[1][3]

Immediate Actions:

Evacuate the immediate area.

Eliminate ignition sources (hot plates, stirrers).

Assess volume.

Spill Detected Volume Assessment

Minor (< 100 mL)
Inside HoodContained

Major (> 100 mL)
Or Outside Hood

Uncontained

Absorb with Vermiculite
or Chem-Sorb pads

Evacuate Lab
Activate Fire Alarm

Dispose as Halogenated
Organic Waste

Call HAZMAT Team

Click to download full resolution via product page

Caption: Triage protocol for spill management distinguishing between researcher-led cleanup

and HAZMAT intervention.

First Aid Protocols
Inhalation: Move to fresh air immediately. If breathing is labored, administer oxygen (trained

personnel only).

Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol or organic

solvents to clean skin, as this enhances absorption.

Eye Contact: Rinse with water for 15 minutes, lifting eyelids. Consult an ophthalmologist.
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Storage & Waste Disposal
Storage Conditions

Temperature: Store in a cool, well-ventilated area (< 25°C).

Segregation: Keep away from strong oxidizing agents and strong bases (risk of elimination

reactions producing flammable alkenes).

Container: Store in tightly closed glass or steel containers. Avoid plastics (PVC, PS) which

may be softened by the solvent.

Waste Streams
1-Chloro-2,4-dimethylpentane must be segregated into Halogenated Organic Waste.

Do NOT mix with non-halogenated solvents (increases disposal cost and processing

complexity).

Do NOT pour down the drain (aquatic toxicity).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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